Cas no 2694728-53-3 (2-3-(1,2-oxazol-3-yl)azetidin-3-ylacetic acid hydrochloride)

• Product Name: 2-3-(1,2-oxazol-3-yl)azetidin-3-ylacetic acid hydrochloride
• CAS No: 2694728-53-3
• MF: C₈H₁₁ClN₂O₃
• MW: 218.637541055679
• MDL: MFCD34474767
• CID: 5614156
• PubChem ID: 165940698
• Update Time: 2025-06-10

2-3-(1,2-oxazol-3-yl)azetidin-3-ylacetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2694728-53-3
• EN300-33047909
• 2-[3-(1,2-oxazol-3-yl)azetidin-3-yl]acetic acid hydrochloride
• 2-(3-(Isoxazol-3-yl)azetidin-3-yl)acetic acid hydrochloride
• 2-3-(1,2-oxazol-3-yl)azetidin-3-ylacetic acid hydrochloride

• MDL： MFCD34474767
• Inchi： 1S/C8H10N2O3.ClH/c11-7(12)3-8(4-9-5-8)6-1-2-13-10-6;/h1-2,9H,3-5H2,(H,11,12);1H
• InChI Key： ZZJXQLUOJCMBDY-UHFFFAOYSA-N
• SMILES： Cl.O1C=CC(C2(CC(=O)O)CNC2)=N1

Computed Properties

• Exact Mass: 218.0458199g/mol
• Monoisotopic Mass: 218.0458199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4Ų

Additional information on 2-3-(1,2-oxazol-3-yl)azetidin-3-ylacetic acid hydrochloride

Introduction to 2-3-(1,2-oxazol-3-yl)azetidin-3-ylacetic acid hydrochloride (CAS No. 2694728-53-3)

2-3-(1,2-oxazol-3-yl)azetidin-3-ylacetic acid hydrochloride (CAS No. 2694728-53-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of azetidine derivatives and is characterized by its unique structural features, including a 1,2-oxazole moiety and an acetic acid group. The hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

The chemical structure of 2-3-(1,2-oxazol-3-yl)azetidin-3-ylacetic acid hydrochloride is composed of a four-membered azetidine ring fused to a 1,2-oxazole ring, with an acetic acid substituent attached to the azetidine ring. This combination of functional groups imparts distinct chemical and biological properties to the molecule, which are crucial for its pharmacological activity.

Recent studies have highlighted the potential of 2-3-(1,2-oxazol-3-yl)azetidin-3-ylacetic acid hydrochloride in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective effects by modulating specific neurotransmitter systems and reducing oxidative stress. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-3-(1,2-oxazol-3-yl)azetidin-3-ylacetic acid hydrochloride effectively inhibited the activity of monoamine oxidase (MAO), an enzyme involved in the breakdown of neurotransmitters such as serotonin and dopamine. This inhibition can help alleviate symptoms associated with conditions like depression and Parkinson's disease.

In addition to its neuroprotective properties, 2-3-(1,2-oxazol-3-yl)azetidin-3-ylacetic acid hydrochloride has also shown promise in cancer research. Preclinical studies have indicated that this compound possesses antiproliferative effects on various cancer cell lines. A study published in Cancer Research reported that 2-3-(1,2-oxazol-3-yl)azetidin-3-ylacetic acid hydrochloride induced apoptosis in breast cancer cells by activating caspase-dependent pathways and disrupting mitochondrial membrane potential. These findings suggest that this compound could be a potential candidate for developing novel anticancer drugs.

The pharmacokinetic profile of 2-3-(1,2-oxazol-3-yl)azetidin-3-ylacetic acid hydrochloride has been extensively studied to evaluate its suitability for clinical use. Data from animal models have shown that this compound exhibits good oral bioavailability and favorable distribution properties. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. The compound is metabolized primarily by hepatic enzymes, with a moderate half-life that allows for once-daily dosing regimens.

To further explore the therapeutic potential of 2-3-(1,2-oxazol-3-yl)azetidin-3-y\-lacetic acid hydrochloride, several clinical trials are currently underway. These trials aim to assess the safety and efficacy of the compound in human subjects with various conditions. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. Phase II trials are expected to provide more detailed insights into its efficacy and optimal dosing regimens.

In conclusion, 2\-3-(1,2\-oxazol\-3\-yl)azetidin\-3\-ylacetic acid hydrochloride (CAS No\. 2694728\-53\-3) is a promising compound with diverse therapeutic applications\. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry\. Ongoing research and clinical trials will continue to elucidate its full potential in treating neurological disorders and cancer\.